DITHIO-BIS-MALEIMIDOETHANE
DITHIO-BIS-MALEIMIDOETHANE
DTME is a homobifunctional, maleimide crosslinker for conjugation between sulfhydryl groups (-SH). Such bismaleimide crosslinkers are commonly used to explore and characterize protein structure (i.e., oligomerization) or protein interactions. DTME is similar in length to BMH but differs in containing a disulfide bond in its spacer arm, allowing crosslinks with DTME to be cleaved with reducing agent such as dithiothreitol (DTT).
Brand Name:
Vulcanchem
CAS No.:
71865-37-7
VCID:
VC20769530
InChI:
InChI=1S/C12H12N2O4S2/c15-9-1-2-10(16)13(9)5-7-19-20-8-6-14-11(17)3-4-12(14)18/h1-4H,5-8H2
SMILES:
C1=CC(=O)N(C1=O)CCSSCCN2C(=O)C=CC2=O
Molecular Formula:
C12H12N2O4S2
Molecular Weight:
312.4 g/mol
DITHIO-BIS-MALEIMIDOETHANE
CAS No.: 71865-37-7
Cat. No.: VC20769530
Molecular Formula: C12H12N2O4S2
Molecular Weight: 312.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | DTME is a homobifunctional, maleimide crosslinker for conjugation between sulfhydryl groups (-SH). Such bismaleimide crosslinkers are commonly used to explore and characterize protein structure (i.e., oligomerization) or protein interactions. DTME is similar in length to BMH but differs in containing a disulfide bond in its spacer arm, allowing crosslinks with DTME to be cleaved with reducing agent such as dithiothreitol (DTT). |
|---|---|
| CAS No. | 71865-37-7 |
| Molecular Formula | C12H12N2O4S2 |
| Molecular Weight | 312.4 g/mol |
| IUPAC Name | 1-[2-[2-(2,5-dioxopyrrol-1-yl)ethyldisulfanyl]ethyl]pyrrole-2,5-dione |
| Standard InChI | InChI=1S/C12H12N2O4S2/c15-9-1-2-10(16)13(9)5-7-19-20-8-6-14-11(17)3-4-12(14)18/h1-4H,5-8H2 |
| Standard InChI Key | SGVWDRVQIYUSRA-UHFFFAOYSA-N |
| SMILES | C1=CC(=O)N(C1=O)CCSSCCN2C(=O)C=CC2=O |
| Canonical SMILES | C1=CC(=O)N(C1=O)CCSSCCN2C(=O)C=CC2=O |
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